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Compound of Interest

Compound Name: 4'-Hydroxypiptocarphin A

Cat. No.: B148891 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4'-Hydroxypiptocarphin A is a sesquiterpene lactone, a class of natural products known for a

wide range of biological activities. This technical guide aims to provide an in-depth overview of

the structure of 4'-Hydroxypiptocarphin A. However, despite extensive searches of scientific

literature and chemical databases, a definitive, publicly available elucidated structure, including

its specific stereochemistry, remains elusive. This document summarizes the currently available

information and outlines the general characteristics and potential biological significance of this

compound class.

Chemical and Physical Properties
Based on available data from chemical suppliers, the fundamental properties of 4'-
Hydroxypiptocarphin A are summarized below. It is important to note that this information has

not been independently verified through published, peer-reviewed research.

Property Value Reference

Molecular Formula C₂₁H₂₆O₁₀ [1]

Molecular Weight 438.429 g/mol [1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b148891?utm_src=pdf-interest
https://www.benchchem.com/product/b148891?utm_src=pdf-body
https://www.benchchem.com/product/b148891?utm_src=pdf-body
https://www.benchchem.com/product/b148891?utm_src=pdf-body
https://www.benchchem.com/product/b148891?utm_src=pdf-body
https://cymitquimica.com/products/BP-SBP03766/4-hydroxypiptocarphin-a/
https://cymitquimica.com/products/BP-SBP03766/4-hydroxypiptocarphin-a/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b148891?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Structural Elucidation: A Knowledge Gap
The precise chemical structure of 4'-Hydroxypiptocarphin A, which includes the arrangement

of atoms and the stereochemical configuration, is not available in the public domain. The

process of structure elucidation for a novel natural product typically involves a series of

sophisticated analytical techniques.

General Experimental Protocol for Structure Elucidation
of Sesquiterpene Lactones
The isolation and structural characterization of a novel sesquiterpene lactone like 4'-
Hydroxypiptocarphin A would generally follow a protocol similar to the one outlined below.

This is a generalized procedure and specific details would vary depending on the compound

and the research laboratory.

Extraction and Isolation:

The plant material (e.g., from the Piptocarpha genus) is harvested, dried, and ground.

The powdered material undergoes solvent extraction, often starting with a non-polar

solvent and progressing to more polar solvents to isolate a crude extract.

The crude extract is then subjected to various chromatographic techniques, such as

column chromatography (often on silica gel), preparative thin-layer chromatography (TLC),

and high-performance liquid chromatography (HPLC), to isolate the pure compound.

Spectroscopic Analysis:

Mass Spectrometry (MS): High-resolution mass spectrometry (HR-MS) is used to

determine the exact molecular weight and elemental composition of the isolated

compound, allowing for the determination of its molecular formula.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR spectroscopy provides information about the number and types of protons in

the molecule and their neighboring atoms.
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¹³C NMR spectroscopy reveals the number and types of carbon atoms.

2D NMR techniques, such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear

Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation), are

crucial for establishing the connectivity between atoms and assembling the carbon

skeleton of the molecule.

NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY (Rotating-frame

Overhauser Effect Spectroscopy) experiments are employed to determine the relative

stereochemistry of the molecule by identifying protons that are close to each other in

space.

Infrared (IR) Spectroscopy: This technique is used to identify the presence of specific

functional groups, such as hydroxyl (-OH), carbonyl (C=O), and carbon-carbon double

bonds (C=C).

Ultraviolet-Visible (UV-Vis) Spectroscopy: UV-Vis spectroscopy can indicate the presence

of chromophores, such as conjugated double bonds, within the molecule.

Crystallography (Optional but Definitive):

If a suitable single crystal of the compound can be grown, X-ray crystallography provides

the most definitive three-dimensional structure, including the absolute stereochemistry.

Potential Biological Activity and Signaling Pathways
While specific biological data for 4'-Hydroxypiptocarphin A is not available, sesquiterpene

lactones as a class are known to exhibit a variety of biological activities, including anti-

inflammatory, anti-cancer, and anti-microbial effects. The biological activity of these compounds

is often attributed to the presence of an α,β-unsaturated γ-lactone moiety, which can react with

nucleophiles, particularly the thiol groups of cysteine residues in proteins.

Several key signaling pathways are known to be modulated by sesquiterpene lactones. It is

plausible that 4'-Hydroxypiptocarphin A could interact with one or more of these pathways.

Potential Signaling Pathways Modulated by
Sesquiterpene Lactones
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Caption: Generalized signaling pathways potentially modulated by sesquiterpene lactones.

Conclusion
While the molecular formula and weight of 4'-Hydroxypiptocarphin A are documented by

chemical suppliers, a comprehensive understanding of its chemical structure, particularly its

stereochemistry, is currently lacking in publicly accessible scientific literature. The absence of

this foundational data precludes a detailed analysis of its structure-activity relationships and

specific biological functions. Further research, beginning with the isolation and complete

structural elucidation of 4'-Hydroxypiptocarphin A, is necessary to unlock its potential for drug

discovery and development. The general protocols and potential biological targets outlined in

this guide provide a framework for such future investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [The Elusive Structure of 4'-Hydroxypiptocarphin A: A
Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b148891#what-is-the-structure-of-4-
hydroxypiptocarphin-a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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